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Compound of Interest

1-ETHOXYMETHYL-1H-
IMIDAZOLE

Cat. No.: B1601740

Compound Name:

1-Ethoxymethyl-1H-imidazole (CAS No: 67319-04-4) is a heterocyclic organic compound that
serves as a vital intermediate and building block in modern medicinal and materials chemistry.
While not an active pharmaceutical ingredient itself, its significance lies in its utility as a
protected form of the imidazole nucleus. The imidazole ring is a cornerstone scaffold in
numerous pharmaceuticals due to its ability to participate in hydrogen bonding and coordinate
with metallic centers in enzymes.[1] However, the acidic N-H proton of the imidazole ring can
interfere with many standard synthetic transformations.

This guide, intended for researchers and drug development professionals, provides a detailed
overview of the molecular structure, physicochemical properties, a robust synthesis protocol,
and the strategic application of 1-ethoxymethyl-1H-imidazole. The core function of the
ethoxymethyl (EOM) group is to act as a temporary "protecting group” for the imidazole
nitrogen, rendering the ring inert to specific reaction conditions during a multi-step synthesis,
only to be removed at a later stage.[2][3] This strategy is fundamental to the efficient
construction of complex, biologically active molecules.

Molecular Structure and Physicochemical
Properties

The structural identity of 1-ethoxymethyl-1H-imidazole is defined by an imidazole ring N-
substituted with an ethoxymethyl moiety. This modification significantly alters the chemical
properties of the parent imidazole, primarily by masking the acidic proton.
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Reaction Setup

Suspend NaH in anhydrous DMF under N2

ormation of base slurry

Add Imidazole solution dropwise at 0 °C

Deprotonation

AIkyIatioq'Reaction

Stir for 30 min to form imidazolide anion
ucleophile ready
Add Chloromethy! Ethyl Ether dropwise at 0 °C

Sn2 Reaction

Warm to RT and stir for 12-18h

Reaction complete (TLC)

Work-up ‘; Isolation

Carefully quench with ice-water

Y

Extract with Ethyl Acetate (3x)

Y

Wash combined organic layers with brine

Y

Dry over anhydrous Naz2SOa4

Purification
\4

Concentrate under reduced pressure

Purify by column chromatography

Obtain pure 1-Ethoxymethyl-1H-imidazole
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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ethoxymethyl-1h-imidazole]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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